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Compound of Interest

Compound Name: delta-Cadinol

Cat. No.: B1229147

For researchers, scientists, and drug development professionals, ensuring the safe and
environmentally responsible disposal of chemical compounds is a critical aspect of laboratory
operations. This guide provides detailed, step-by-step procedures for the proper disposal of
delta-Cadinol, a sesquiterpenoid alcohol, to mitigate potential hazards and ensure regulatory
compliance.

Hazard Profile and Safety First

While comprehensive toxicological data for delta-Cadinol is not readily available, it is prudent
to handle it with care, referencing data from similar terpene compounds. Related substances
are known to be potential skin and eye irritants and may pose risks to aquatic environments.[1]
[2] Therefore, always handle delta-Cadinol in a well-ventilated area or under a chemical fume
hood, wearing appropriate personal protective equipment (PPE), including safety goggles,
chemical-resistant gloves, and a laboratory coat.[1]

Quantitative Data Summary

For quick reference, the following table summarizes key quantitative data for delta-Cadinol
and related compounds.
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Property Value Source
Molecular Formula C15H260 PubChem|[3]
_ MedchemExpress.com,
Molecular Weight 222.37 g/mol
PubChem[4][5]
Flash Point 128.33 °C (263.00 °F) (TCC) The Good Scents Company
Water Solubility 9.13 mg/L @ 25 °C (estimated) The Good Scents Company[6]

Step-by-Step Disposal Protocol

The recommended method for the disposal of delta-Cadinol is through a licensed chemical
waste disposal service, which will typically involve incineration.[1] Adherence to the following
procedural steps is essential for safe handling and disposal.

1. Waste Collection:

o Collect waste delta-Cadinol in a dedicated, properly labeled, and securely sealed container.

[1]
o Ensure the container is made of a material compatible with terpenes.[1]

« Do not mix delta-Cadinol waste with other waste streams unless explicitly authorized by
your institution's environmental health and safety (EHS) department.[1]

2. Spill Management:

 In the event of a spill, immediately evacuate all non-essential personnel from the affected
area.[1]

» Eliminate all potential sources of ignition in the vicinity.[1]

o Contain and absorb the spill using an inert material such as sand, vermiculite, or a
commercial sorbent.[1]

o Carefully collect the absorbed material into a sealed container designated for hazardous
waste.[1]
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e Thoroughly clean the spill area with soap and water.[1]
3. Container Disposal:
o Empty containers that have held delta-Cadinol should be treated as hazardous waste.[1]

o Containers can be triple-rinsed with a suitable solvent (e.g., ethanol or acetone).[1] The
resulting rinsate must be collected and disposed of as hazardous chemical waste.[1][7]

e As an alternative, and only if local regulations permit, the packaging can be punctured to
render it unusable and then disposed of in a sanitary landfill.[1]

4. Final Disposal:

e The collected waste must be managed and disposed of by a licensed hazardous waste
disposal company.[1]

» Controlled incineration at a permitted facility is the preferred method of disposal.[1]

» Under no circumstances should delta-Cadinol be discharged into the sewer system or
allowed to contaminate soil or water.[1]

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of delta-Cadinol.
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Caption: Workflow for the proper disposal of delta-Cadinol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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